Cas no 1784801-21-3 (3-(2-bromophenyl)-2,2-difluoropropanoic acid)

• Product Name: 3-(2-bromophenyl)-2,2-difluoropropanoic acid
• CAS No: 1784801-21-3
• MF: C₉H₇BrF₂O₂
• MW: 265.051489114761
• CID: 6286000
• PubChem ID: 105515225
• Update Time: 2025-10-24

3-(2-bromophenyl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromophenyl)-2,2-difluoropropanoic acid
• EN300-1948487
• 1784801-21-3

• Inchi： 1S/C9H7BrF2O2/c10-7-4-2-1-3-6(7)5-9(11,12)8(13)14/h1-4H,5H2,(H,13,14)
• InChI Key： CINQQHCKABVPPH-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 263.95975g/mol
• Monoisotopic Mass: 263.95975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2-bromophenyl)-2,2-difluoropropanoic acid

Comprehensive Analysis of 3-(2-bromophenyl)-2,2-difluoropropanoic acid (CAS No. 1784801-21-3): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, 3-(2-bromophenyl)-2,2-difluoropropanoic acid (CAS No. 1784801-21-3) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by a bromophenyl moiety and difluoropropanoic acid backbone, serves as a critical building block in the synthesis of advanced materials and bioactive molecules. Researchers and industry professionals frequently search for terms like "synthesis of bromophenyl derivatives" or "difluoropropanoic acid applications", reflecting the growing demand for specialized chemicals in drug discovery and material science.

The molecular structure of 3-(2-bromophenyl)-2,2-difluoropropanoic acid combines a halogenated aromatic ring with a fluorinated aliphatic chain, offering distinct reactivity patterns. This duality enables its use in cross-coupling reactions, a topic highly searched in academic databases like PubMed and SciFinder. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact—addressing common queries such as "sustainable synthesis of fluorinated compounds". The compound’s CAS No. 1784801-21-3 is often referenced in patent filings, underscoring its industrial relevance.

From a pharmaceutical perspective, 3-(2-bromophenyl)-2,2-difluoropropanoic acid is explored as a precursor for protease inhibitors and kinase modulators, aligning with the surge in searches for "targeted drug design". Its difluoromethyl group enhances metabolic stability, a feature highlighted in recent publications on bioisosteric replacement strategies. Additionally, the compound’s role in agrochemical research—particularly in developing herbicides with improved selectivity—has been a focal point in forums like ResearchGate, where users frequently ask about "bromophenyl derivatives in crop protection".

Analytical techniques such as NMR spectroscopy and HPLC-MS are essential for characterizing CAS No. 1784801-21-3, topics that dominate technical discussions on platforms like LinkedIn’s chemistry groups. The compound’s crystalline properties and solubility profiles are also critical for formulation scientists, addressing frequent queries like "optimizing solubility of fluorinated APIs". Furthermore, its stability under various pH conditions makes it a subject of interest in preformulation studies, a niche yet growing area in pharmaceutical development.

In the context of intellectual property, patents involving 3-(2-bromophenyl)-2,2-difluoropropanoic acid often cite its utility in high-value fine chemicals, resonating with industry searches for "novel bromine-containing intermediates". Regulatory compliance, another hot topic, emphasizes the need for detailed safety data sheets (SDS) and lifecycle assessments—keywords frequently paired with this CAS number in regulatory databases. The compound’s alignment with REACH and FDA guidelines further enhances its marketability.

Emerging applications in material science, such as its use in liquid crystal displays (LCDs) and organic semiconductors, have expanded the compound’s relevance beyond traditional chemistry. Online discussions on platforms like ScienceDirect often highlight "fluorinated aromatics in optoelectronics", a trend reflecting the intersection of chemistry and electronics. This multidisciplinary appeal positions CAS No. 1784801-21-3 as a compound of interest for both academic and industrial R&D teams.

To summarize, 3-(2-bromophenyl)-2,2-difluoropropanoic acid (CAS No. 1784801-21-3) exemplifies the convergence of structural innovation and practical utility in modern chemistry. Its applications span drug discovery, agrochemicals, and advanced materials, addressing key industry challenges while adhering to evolving regulatory standards. As research continues to uncover new uses, this compound remains a pivotal subject in scientific literature and commercial workflows alike.